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Compound of Interest

Compound Name: (S)-Isoxazolidin-4-ol Hydrochloride
CAS No.: 338464-55-4
Cat. No.: B2982664

Get Quote

Part 1: Executive Summary

The isoxazolidine ring—a saturated five-membered heterocycle containing adjacent nitrogen
and oxygen atoms—represents a "privileged scaffold" in modern medicinal chemistry.[1] Unlike
its unsaturated isoxazole counterpart, the isoxazolidine ring possesses a unique puckered
conformation that mimics the ribose sugar of nucleosides and the proline ring of amino acids.
This structural mimicry allows isoxazolidine derivatives to intervene in critical biological
pathways, ranging from viral genome replication to bacterial protein synthesis and oncogenic
signaling.

This guide provides a technical deep-dive into the biological activity of these compounds,
moving beyond basic observations to explore the causality of their therapeutic effects. We will
examine their role as bioisosteres, detail their structure-activity relationships (SAR), and
provide validated protocols for their biological evaluation.

Part 2: Chemical Foundation & Stereochemical
Logic
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The biological potency of isoxazolidines is inextricably linked to their synthesis, primarily via
1,3-dipolar cycloaddition of nitrones and alkenes.[2][3][4][5] This reaction is not merely a
synthetic route; it is the engine of diversity that defines the scaffold's biological potential.

o Regioselectivity: Controls the placement of substituents at C-3, C-4, and C-5.

o Stereochemistry: The cycloaddition creates up to three contiguous chiral centers. Biological
systems are chiral; thus, the cis/trans relationship of substituents (e.g., C3-aryl vs. C4-nitro)
often dictates whether a compound acts as a potent inhibitor or an inert molecule.

Key Insight: The N-O bond in the isoxazolidine ring is labile under reductive conditions. This
allows the scaffold to serve as a "masked" 1,3-amino alcohol, which can be released
intracellularly as a secondary mechanism of action, or maintained intact to function as a rigid
nucleoside mimic.

Part 3: Therapeutic Applications & Mechanisms|[7]
[8]

Oncology: Targeting Apoptosis and Proliferation

Isoxazolidine derivatives, particularly isoxazoloindoles and isoxazolidine-naphthalimide
conjugates, exhibit potent cytotoxicity against breast (MCF-7), lung (A549), and prostate cancer
cell lines.

Mechanism of Action:

o EGFR Inhibition: Certain 3,5-disubstituted isoxazolidines bind to the ATP-binding pocket of
the Epidermal Growth Factor Receptor (EGFR), blocking downstream signaling
(Ras/Raf/MEK/ERK) essential for proliferation.

e Apoptosis Induction: Conjugates (e.g., with naphthalimide) act as DNA intercalators,
stabilizing the cleavable complex of Topoisomerase I, leading to DNA double-strand breaks
and activation of the intrinsic apoptotic pathway (p53
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Visualization: Apoptotic Signaling Pathway

The following diagram illustrates the cascade triggered by isoxazolidine-induced DNA damage.
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Figure 1: Mechanism of isoxazolidine-mediated apoptosis via DNA damage response.[6]

Infectious Disease: Antibacterial & Antiviral Activity

Antibacterial (Gram-Positive Focus): Isoxazolidines are structural analogs of oxazolidinones
(e.g., Linezolid). They function by inhibiting bacterial protein synthesis.[7][8][9]

o Target: The 23S rRNA of the 50S ribosomal subunit.[7]

o Effect: Prevents the formation of the 70S initiation complex. Unlike tetracyclines, they do not
block tRNA binding but rather the initiation phase.

Antiviral (Nucleoside Mimicry): Isoxazolidines modified with phosphonate groups mimic the
phosphate backbone of nucleotides.

o Target: Viral RNA-dependent RNA polymerase (RdRp) or Reverse Transcriptase (RT).

e Mechanism: The isoxazolidine ring mimics the ribose sugar.[3] Once incorporated into the
viral RNA chain, the lack of a 3'-OH group (or steric hindrance) causes chain termination.

Comparative Data: Biological Potency

Table 1: Summary of IC50/MIC values for key isoxazolidine classes derived from recent
literature.
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Compound Target o . Mechanism
. Activity Metric  Value Range
Class Organismi/Cell Note
) MCF-7 (Breast Apoptosis
Isoxazoloindoles IC50 25-5.0um ] ] ]
Cancer) induction via p53
Membrane
Chromanyl- o permeation +
) o S. typhimurium MIC 1.56 pg/mL )
isoxazolidines Ribosome
binding
CMV Viral DNA
Phosphonated ]
o (Cytomegaloviru EC50 ~8.9 uM polymerase
Isoxazolidines S
S) inhibition
M2 ion channel
Spiro- Influenza A ) or
) o EC50 Sub-micromolar o
isoxazolidines (HIN1) Neuraminidase

interference

Part 4: Structure-Activity Relationship (SAR) Deep

Dive

Understanding the SAR is critical for optimizing lead compounds. The isoxazolidine ring serves

as the core, but the substituents dictate the pharmacology.

¢ N-Substitution (Position 2):

o Methyl/Alkyl: Increases lipophilicity, aiding cell membrane penetration. Essential for CNS

activity.

o Aryl/Sulfonyl: Often reduces basicity of the nitrogen, preventing protonation at

physiological pH, which can enhance binding affinity to hydrophobic pockets (e.g., in

EGFR).

e C-5 Substitution:
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o Lipophilic Tails (e.g., Chromone, Naphthalimide): Critical for DNA intercalation or
membrane disruption.

o Stereochemistry: The C5-substituent orientation relative to C3 is vital. For nucleoside
mimics, the configuration must match the natural ribose (typically

-configuration) to be recognized by viral polymerases.

e C-3 Substitution:

o Electron-Withdrawing Groups (EWG): Substitution with halogens (F, Cl) on phenyl rings
attached at C3 significantly enhances metabolic stability (blocking metabolic oxidation)
and improves antibacterial potency against MRSA.

Part 5: Experimental Protocols (The "How-To")

As a scientist, reproducibility is your currency. The following protocols are designed with built-in
controls to ensure data integrity.

Protocol A: High-Throughput MTT Cytotoxicity Assay

Purpose: To determine the IC50 of isoxazolidine derivatives against cancer cell lines.
Reagents:

o MTT Reagent: 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (5 mg/mL in
PBS).

e Solubilization Buffer: DMSO or SDS-HCI.
Workflow:
e Seeding: Seed cancer cells (e.g., MCF-7) at

cells/well in 96-well plates.

o Critical: Allow 24h for attachment. If cells are not flattened and adherent, drug uptake will
be inconsistent.
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Treatment: Add test compounds (dissolved in DMSO).

o Control: Include a "Vehicle Control" (DMSO only, final concentration < 0.5%) to ensure the
solvent isn't killing the cells.

o Range: Use a log-scale dilution series (e.g., 0.1, 1, 10, 100 pM).

Incubation: Incubate for 48 or 72 hours at 37°C, 5% CO2.

MTT Addition: Add 20 uL MTT reagent per well. Incubate for 3-4 hours.

o Mechanism:[6][1][7][8][10] Viable mitochondria convert yellow MTT to purple formazan
crystals.

Solubilization: Aspirate media carefully. Add 100 uL DMSO to dissolve crystals.

Quantification: Read absorbance at 570 nm.

o Calculation: % Viability = (OD_sample / OD_control) x 100. Plot dose-response curve to
calculate 1C50.

Protocol B: MIC Determination (Broth Microdilution)

Purpose: To quantify antibacterial potency against pathogens like S. aureus.
Workflow:
e Inoculum Prep: Adjust bacterial culture to

McFarland standard (
CFU/mL), then dilute 1:100 in Mueller-Hinton Broth (MHB).

e Plate Setup: Use a 96-well round-bottom plate. Add 100 pL MHB to all wells.

e Compound Dilution: Add 100 uL of isoxazolidine stock to column 1. Perform 2-fold serial
dilutions across the plate.

¢ Inoculation: Add 100 uL of diluted bacterial suspension to each well.
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o Final Volume: 200 pL.

o Controls: Sterility control (media only) and Growth control (bacteria + media + solvent).

e Incubation: 16-20 hours at 37°C.

e Readout: Visual inspection for turbidity. The MIC is the lowest concentration with no visible
growth.

o Validation: Add Resazurin dye (0.01%) for 1 hour. Blue = No growth (inhibition); Pink =
Growth (metabolic activity). This removes subjectivity from visual inspection.

Visualization: Experimental Logic Flow

Incubate
(18h, 37°C)

MTT Assay (Cytotoxicity)

|
| I
1 |
| I
1 |
1 |
1 | Seed Cells Add Compound Add MTT [
Il (96-well) (48-72h) (Mitochondrial Redux) R LD Bl :
1 |
|

Click to download full resolution via product page

Figure 2: Workflow comparison for cytotoxic vs. antibacterial evaluation.

Part 6: Future Outlook & Challenges

The isoxazolidine scaffold is currently transitioning from academic curiosity to pre-clinical
candidate status.

o Challenge:Stereoselectivity in Scale-up. While 1,3-dipolar cycloaddition is efficient on a gram
scale, controlling the stereochemistry of three chiral centers on a kilogram scale remains a
process engineering hurdle.
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o Opportunity:Hybrid Drugs. Conjugating isoxazolidines with established pharmacophores
(e.g., quinolones or beta-lactams) offers a route to overcome multi-drug resistance (MDR) by
attacking two distinct biological targets simultaneously.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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